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Compound of Interest

Compound Name: Obovatol

Cat. No.: B1214055 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds like Obovatol are paramount to ensuring a safe laboratory

environment and protecting the ecosystem. Adherence to proper disposal protocols is a critical

aspect of laboratory safety and regulatory compliance. This guide provides essential, step-by-

step information for the safe disposal of Obovatol.

Obovatol, a biphenyl ether lignan isolated from Magnolia obovata, is utilized in various

research applications for its anti-inflammatory, neuroprotective, and antitumor effects.[1] As

with all laboratory chemicals, Obovatol waste must be managed as potentially hazardous.

Under no circumstances should Obovatol or its solutions be disposed of down the drain or in

regular trash.[2][3] All waste containing this compound must be collected, clearly labeled, and

disposed of through your institution's designated chemical waste management program.

Summary of Obovatol's Properties
The following table summarizes key data for Obovatol, which is essential for its safe handling

and disposal.
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Property Value

Molecular Formula C₁₈H₁₈O₃[4][5][6]

Molecular Weight 282.33 g/mol [4][6]

Appearance Colorless to light yellow liquid or neat oil[4][5]

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone[1][4][5]

Storage
-20°C, protect from light. In solvent: -80°C for 6

months, -20°C for 1 month.[4]

Experimental Protocols for Disposal
The primary protocol for the safe management of Obovatol waste is its collection and

segregation, followed by disposal through a licensed hazardous waste facility. Chemical

neutralization is not recommended for routine laboratory disposal.

Step-by-Step Disposal Procedures
1. Solid Obovatol Waste (Unused or Expired)

Container: Place the solid Obovatol in its original container if possible, or a clearly labeled,

sealable, and chemically compatible container. Ensure the container is in good condition

without cracks or leaks.[7][8]

Labeling: Affix a hazardous waste tag to the container.[2] Clearly write "Waste Obovatol,"
the approximate quantity, and the date. Do not use abbreviations or chemical formulas.[2][8]

Storage: Store the labeled waste container in a designated satellite accumulation area,

segregated from incompatible chemicals, until collection by your institution's Environmental

Health and Safety (EHS) department.[7][8]

2. Liquid Waste Containing Obovatol (e.g., solutions in solvents)

Container: Use a chemically resistant container, such as a glass or polyethylene bottle, with

a secure screw cap. Do not fill the container beyond 90% capacity to allow for expansion.[7]
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Labeling: Attach a hazardous waste label. List all constituents of the solution, including the

solvent(s) and "Obovatol," with their approximate percentages.[2]

Storage: Store the container in a designated satellite accumulation area, within secondary

containment to prevent spills, until collection by EHS.[8]

3. Contaminated Labware and Debris (e.g., gloves, pipette tips, glassware)

Solid Debris: Place all contaminated solid items like gloves, wipes, and pipette tips into a

designated, clearly labeled, and sealed plastic bag or container. Label it as "Obovatol
Contaminated Debris." This should be disposed of as solid chemical waste through your

EHS program.

Contaminated Glassware:

Decontamination: If practical, rinse the glassware three times with a suitable solvent (e.g.,

ethanol or isopropanol) to remove residual Obovatol.[8][9]

Rinsate Collection: The solvent used for rinsing must be collected and disposed of as

liquid chemical waste, following the procedure for liquid waste containing Obovatol.[8][9]

Disposal of Rinsed Glassware: After triple rinsing and air drying, the glassware can

typically be disposed of in the appropriate glass waste container.[9] Deface or remove the

original label.[9][10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Obovatol waste.
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Caption: Workflow for the proper disposal of Obovatol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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